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Compound of Interest

Compound Name: Leiocarposide
CAS No.: 71953-77-0
Cat. No.: B1674705
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leiocarposide is a noteworthy phenolic bisglucoside first identified in Solidago virgaurea L., a
plant with a history of use in traditional medicine. Structurally, it is a heterodimer of salicin
esterified to a methoxy-hydroxy-benzoic acid.[1] This complex structure necessitates a
comprehensive analytical approach for its full characterization, relying primarily on mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This technical guide
provides a detailed overview of the available spectroscopic data for Leiocarposide and
outlines the typical experimental protocols for its isolation and analysis.

Chemical Structure and Properties

o Systematic Name: 2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-
pyran-2-yl)oxy)benzyl 2-hydroxy-3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzoate[1]

e Molecular Formula: C27H34016[1]
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» Molecular Weight: 614.55 g/mol [1]

o Appearance: Solid powder[1]

Mass Spectrometry Data

High-resolution mass spectrometry is crucial for determining the elemental composition and
exact mass of Leiocarposide. The predicted monoisotopic mass and data for common
adducts are summarized below.

lon Species Predicted m/z
[M+H]* 615.19198
[M+Na]* 637.17392
[M-H]~ 613.17742
[M+NHa]* 632.21852
[M+K]* 653.14786
[M+HCOO]~- 659.18290
Exact Mass 614.1847

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

Detailed *H and 13C NMR data are essential for the complete structural elucidation of
Leiocarposide, allowing for the assignment of all protons and carbons in the molecule. While
the definitive isolation and initial characterization of Leiocarposide were reported in the 1980s,
the specific *H and 3C NMR chemical shift and coupling constant data are not readily available
in publicly accessible online scientific databases.

For the purpose of this guide, a representative protocol for acquiring such data is provided in
the Experimental Protocols section. The typical NMR analysis would involve a suite of
experiments including:
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e 'H NMR: To identify the number and environment of protons.
e 13C NMR: To determine the number and type of carbon atoms.

o DEPT (Distortionless Enhancement by Polarization Transfer): To differentiate between CH,
CHz, and CHs groups.

e COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

e HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly
attached carbons.

 HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations
between protons and carbons, crucial for connecting different structural fragments.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of
protons, aiding in stereochemical assignments.

Experimental Protocols

The following sections describe a generalized yet detailed methodology for the isolation and
spectroscopic analysis of Leiocarposide from a plant source like Solidago virgaurea.

Isolation and Purification of Leiocarposide

o Plant Material Collection and Preparation: Aerial parts of Solidago virgaurea are collected,
air-dried, and ground into a fine powder.

» Extraction: The powdered plant material is exhaustively extracted with methanol or a
methanol/water mixture at room temperature. The resulting extract is filtered and
concentrated under reduced pressure to yield a crude extract.

o Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned
with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to
remove non-polar and moderately polar compounds. The aqueous layer, containing the polar
glycosides, is retained.
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e Column Chromatography: The aqueous fraction is subjected to column chromatography on a
suitable stationary phase, such as Diaion HP-20 or silica gel. The column is eluted with a
gradient of decreasingly polar solvents (e.g., water-methanol or chloroform-methanol
mixtures).

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing
Leiocarposide, as identified by thin-layer chromatography (TLC), are pooled and further
purified by preparative HPLC on a C18 column using a water/acetonitrile or water/methanol
gradient to yield pure Leiocarposide.

Spectroscopic Analysis

o Sample Preparation: A sample of pure Leiocarposide (typically 5-10 mg for NMR) is
dissolved in an appropriate deuterated solvent (e.g., DMSO-des, Methanol-d4) in a standard 5
mm NMR tube. For high-resolution mass spectrometry, a dilute solution in a suitable solvent
(e.g., methanol) is prepared.

e NMR Spectroscopy:

o Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400
MHz or higher).

o 1H and 3C NMR: Standard 1D *H and 13C{*H} spectra are acquired.

o 2D NMR: A suite of 2D NMR experiments (COSY, HSQC, HMBC, and NOESY) are
performed to enable complete and unambiguous assignment of all proton and carbon
signals.

e Mass Spectrometry:

o Instrumentation: High-resolution mass spectra are obtained using an electrospray
ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

o Analysis: Data is acquired in both positive and negative ion modes to observe different
adducts and confirm the molecular weight and elemental composition.

Experimental Workflow Visualization

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1674705/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-leiocarposide-a-technical-overview
https://www.benchchem.com/product/b1674705/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-leiocarposide-a-technical-overview
https://www.benchchem.com/product/b1674705/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-leiocarposide-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the general workflow for the isolation and spectroscopic
characterization of Leiocarposide.
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Caption: Workflow for Isolation and Structural Elucidation of Leiocarposide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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